Cas no 1254118-20-1 (4-(pentafluoroethyl)phenylboronic acid)

• Product Name: 4-(pentafluoroethyl)phenylboronic acid
• CAS No: 1254118-20-1
• MF: C₈H₆BF₅O₂
• MW: 239.935060024261
• CID: 5997987
• PubChem ID: 86672790
• Update Time: 2025-05-20

4-(pentafluoroethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pentafluoroethyl)phenylboronic acid
• Boronic acid, B-[4-(1,1,2,2,2-pentafluoroethyl)phenyl]-
• (4-(Perfluoroethyl)phenyl)boronic acid
• 1254118-20-1
• 4-pentafluoroethylphenylboronic acid
• [4-(pentafluoroethyl)phenyl]boronic acid
• SCHEMBL164370
• EN300-1266171

• Inchi： 1S/C8H6BF5O2/c10-7(11,8(12,13)14)5-1-3-6(4-2-5)9(15)16/h1-4,15-16H
• InChI Key： USKHQNLPNPDSGS-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C(F)(F)C(F)(F)F)C=C1)(O)O

Computed Properties

• Exact Mass: 240.0381004g/mol
• Monoisotopic Mass: 240.0381004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 253.1±50.0 °C(Predicted)
• pka: 7.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(pentafluoroethyl)phenylboronic acid

4-(Pentafluoroethyl)phenylboronic Acid: A Versatile Compound in Modern Chemistry and Pharmaceutical Research

4-(Pentafluoroethyl)phenylboronic acid (CAS No. 1254118-20-1) is a highly specialized compound that has gained significant attention in recent years due to its unique properties and diverse applications in various fields, particularly in organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its robust boronic acid functionality and the presence of a pentafluoroethyl group, which imparts exceptional chemical stability and reactivity.

The structure of 4-(pentafluoroethyl)phenylboronic acid consists of a phenyl ring substituted with a pentafluoroethyl group at the para position and a boronic acid moiety. The pentafluoroethyl group, with its five fluorine atoms, provides the molecule with remarkable hydrophobicity and chemical inertness, making it highly resistant to degradation under various conditions. The boronic acid functionality, on the other hand, offers a versatile platform for further chemical modifications and reactions, such as Suzuki-Miyaura cross-coupling reactions.

In the realm of organic synthesis, 4-(pentafluoroethyl)phenylboronic acid has been extensively utilized as a building block for the synthesis of complex organic molecules. Its reactivity in Suzuki-Miyaura cross-coupling reactions allows for the efficient formation of carbon-carbon bonds, which is crucial for the construction of intricate molecular architectures. Recent studies have demonstrated its utility in the synthesis of functionalized polymers and advanced materials, where its unique properties contribute to enhanced material performance.

In pharmaceutical research, 4-(pentafluoroethyl)phenylboronic acid has shown promise as a key intermediate in the development of novel drugs. The hydrophobic nature of the pentafluoroethyl group can influence the pharmacokinetic properties of drug candidates, potentially improving their bioavailability and tissue distribution. Additionally, the boronic acid functionality can be exploited for targeted drug delivery systems, where it can form reversible covalent bonds with specific biological targets, enhancing the therapeutic efficacy while minimizing side effects.

A notable example of its application in drug development is its use in the synthesis of boron-containing prodrugs. These prodrugs can be designed to release active drug molecules upon cleavage of the boronic acid moiety under specific physiological conditions. This approach has been explored in cancer therapy, where targeted delivery and controlled release of therapeutic agents can significantly enhance treatment outcomes.

Beyond its direct applications in pharmaceuticals, 4-(pentafluoroethyl)phenylboronic acid has also found utility in diagnostic imaging. The fluorine atoms in the pentafluoroethyl group can be detected using nuclear magnetic resonance (NMR) techniques, making it a valuable tool for tracking molecular processes in living systems. This property has been leveraged in the development of imaging agents for non-invasive monitoring of disease progression and treatment response.

In materials science, 4-(pentafluoroethyl)phenylboronic acid has been incorporated into polymer matrices to create materials with enhanced thermal stability and mechanical strength. The presence of fluorine atoms reduces intermolecular interactions, leading to improved material properties such as reduced friction and increased durability. These materials have potential applications in various industries, including automotive, aerospace, and electronics.

The environmental impact of chemicals is an increasingly important consideration in modern research. Studies have shown that 4-(pentafluoroethyl)phenylboronic acid exhibits low toxicity and environmental persistence compared to other fluorinated compounds. This makes it a more sustainable choice for industrial applications where environmental compatibility is a priority.

In conclusion, 4-(pentafluoroethyl)phenylboronic acid (CAS No. 1254118-20-1) is a multifaceted compound with a wide range of applications across multiple disciplines. Its unique combination of chemical stability, reactivity, and functional versatility makes it an invaluable tool for researchers and developers working at the forefront of organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.